Cas no 61907-49-1 (Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro-)

Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro- structure
61907-49-1 structure
Product Name:Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro-
CAS No:61907-49-1
MF:C12F8N2O6S
MW:452.1904296875
CID:463385
PubChem ID:71391295
Update Time:2025-04-19

Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-tetrafluoro-3-nitro-6-(2,3,5,6-tetrafluoro-4-nitrophenyl)sulfonylbenzene
    • DTXSID40813171
    • 61907-49-1
    • 1,1'-Sulfonylbis(2,3,5,6-tetrafluoro-4-nitrobenzene)
    • Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro-
    • Inchi: 1S/C12F8N2O6S/c13-1-5(17)11(6(18)2(14)9(1)21(23)24)29(27,28)12-7(19)3(15)10(22(25)26)4(16)8(12)20
    • InChI Key: FPJXWNFTWPWUTM-UHFFFAOYSA-N
    • SMILES: S(C1C(=C(C(=C(C=1F)F)[N+](=O)[O-])F)F)(C1C(=C(C(=C(C=1F)F)[N+](=O)[O-])F)F)(=O)=O

Computed Properties

  • Exact Mass: 451.9349
  • Monoisotopic Mass: 451.93493219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 120.42
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